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Carbamic acid, butyl-, 2-propynyl

ester

Cat. No.: B146780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of propargyl butylcarbamate and its widely used

parent compound, 3-iodo-2-propynyl butylcarbamate (IPBC). The following sections present a

statistical analysis of experimental data, covering their synthesis, physical and chemical

properties, and toxicological profiles to assist researchers in making informed decisions for

their applications in material preservation and beyond.

Synthesis and Physicochemical Properties: A Head-
to-Head Comparison
Propargyl butylcarbamate serves as the direct precursor to IPBC through an iodination

reaction. The synthesis of propargyl butylcarbamate itself is typically achieved through the

reaction of n-butyl isocyanate with propargyl alcohol. Various methods have been reported with

yields often exceeding 95%.[1] The subsequent iodination of propargyl butylcarbamate to

produce IPBC is also a high-yield reaction, with reported efficiencies around 93-98%.[2][3]

Below is a summary of their key physicochemical properties.
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Property Propargyl Butylcarbamate
3-Iodo-2-propynyl
Butylcarbamate (IPBC)

Molecular Formula C₈H₁₃NO₂ C₈H₁₂INO₂

Molecular Weight 155.19 g/mol [4] 281.09 g/mol [5]

Appearance
Colorless to pale yellow

liquid[6]

White or slightly yellow

crystalline powder[5]

Melting Point < 0 °C[7] 64-68 °C

Boiling Point 224.4 °C (decomposes)[7] Not available

Water Solubility Insoluble 156 mg/L at 20 °C[5]

Log Kow Not available 2.81[8]

Experimental Protocols
Synthesis of Propargyl Butylcarbamate
A common laboratory-scale synthesis involves the reaction of n-butyl isocyanate with propargyl

alcohol.

Materials: n-butyl isocyanate, propargyl alcohol, suitable solvent (e.g., toluene), catalyst

(optional).

Procedure: Propargyl alcohol is added to a solution of n-butyl isocyanate in a suitable

solvent. The reaction is typically carried out at a controlled temperature (e.g., 115-160°C) for

a specified duration (e.g., 20-60 minutes).[1] The crude product can be purified by distillation

or other chromatographic techniques. A high-purity product (content >99%) can be obtained

with yields often in the range of 96-99%.[1]

Synthesis of 3-Iodo-2-propynyl Butylcarbamate (IPBC)
from Propargyl Butylcarbamate
IPBC is synthesized by the iodination of propargyl butylcarbamate.
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Materials: Propargyl butylcarbamate, iodinating agent (e.g., iodine), base (e.g., sodium

hydroxide), oxidizing agent (e.g., sodium hypochlorite), solvent (e.g., aqueous ethanol or a

surfactant-containing aqueous solution).

Procedure: Propargyl butylcarbamate is dissolved in the chosen solvent system. The

iodinating agent, base, and oxidizing agent are added sequentially under controlled

temperature conditions (e.g., 0-8°C).[2] The reaction mixture is stirred for a defined period to

ensure complete reaction. The product, IPBC, precipitates and can be isolated by filtration,

washed with water, and dried. This process can achieve yields of approximately 93.5% with

a purity of around 98.7%.[2][9]

Comparative Analysis of Biological Activity
Antifungal Efficacy
IPBC is a well-established broad-spectrum fungicide. It has demonstrated high efficacy against

a variety of fungi, including the common mold Aspergillus niger with a reported Minimum

Inhibitory Concentration (MIC) of 0.6 ppm.[10]

Quantitative antifungal data for propargyl butylcarbamate is less readily available in the

reviewed literature. As the non-iodinated precursor, it is expected to have significantly lower

antifungal activity. The fungicidal action of IPBC is largely attributed to the iodo group on the

propynyl chain.

Toxicological Profile
A significant differentiator between the two compounds is their toxicity. Propargyl

butylcarbamate is the primary degradation product of IPBC in the environment.[8] Studies have

shown that propargyl butylcarbamate is substantially less toxic to aquatic organisms.

Compound Acute Oral LD₅₀ (rats)
GHS Hazard Classification
(Oral)

Propargyl Butylcarbamate Data not available
Category 4: Harmful if

swallowed[4]

3-Iodo-2-propynyl

Butylcarbamate (IPBC)
1470 mg/kg[11]

Category 3: Toxic if swallowed

(based on some SDS)
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It has been noted that the primary hydrolysis metabolite of IPBC, propargyl butylcarbamate, is

approximately 1000 times less toxic to fish and invertebrates than IPBC.

Visualizing the Relationship and Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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